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Compound of Interest

Compound Name:
Benzyl 2-Hydroxy-6-

Methoxybenzoate

Cat. No.: B13916009 Get Quote

CAS Number: 24474-71-3

This technical guide provides a comprehensive overview of Benzyl 2-Hydroxy-6-
Methoxybenzoate, a compound with demonstrated antifungal properties. The information is

intended for researchers, scientists, and professionals in the field of drug development and

crop protection.

Chemical and Physical Properties
Benzyl 2-hydroxy-6-methoxybenzoate is an aromatic ester with the molecular formula

C15H14O4 and a molecular weight of approximately 258.27 g/mol .[1] Its chemical structure

combines a benzyl alcohol moiety with 2-hydroxy-6-methoxybenzoic acid. A summary of its key

physicochemical properties is presented in Table 1.
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Property Value Reference

CAS Number 24474-71-3 [1]

Molecular Formula C15H14O4 [1]

Molecular Weight 258.27 g/mol [1]

Appearance Solid (at room temperature)

LogP 2.758

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 5

Biological Activity: Antifungal Efficacy
Benzyl 2-hydroxy-6-methoxybenzoate has been identified as a potent antifungal agent.

Research has demonstrated its efficacy against crop pathogenic fungi, specifically Fusarium

avenaceum and Bipolaris sorokiniana.[2] The compound exhibits strong inhibitory effects on

the growth of these fungal strains, as quantified by its half-maximal inhibitory concentration

(IC50) values.

Fungal Strain IC50 (μg/mL) Reference

Fusarium avenaceum 25-26 [2][3][4]

Bipolaris sorokiniana 25-26 [2][3][4]

Experimental Protocols
Synthesis of Benzyl 2-Hydroxy-6-Methoxybenzoate
A general method for the synthesis of hydroxybenzoic benzyl esters involves the reaction of a

hydroxybenzoic acid with benzyl chloride. While a specific protocol for Benzyl 2-Hydroxy-6-
Methoxybenzoate is not detailed in the available literature, a plausible synthesis route can be

adapted from established procedures for similar compounds.
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General Protocol:

Reaction Setup: In a reaction vessel equipped with a stirrer and a reflux condenser, combine

2-hydroxy-6-methoxybenzoic acid and an excess of benzyl chloride. An amide, such as

formamide or N-methylformamide, can be used as a catalyst and solvent.

Heating: Heat the reaction mixture to a temperature between 140°C and 150°C with vigorous

stirring.

Reaction Monitoring: Monitor the progress of the reaction over several hours using a suitable

analytical technique, such as gas chromatography (GC) or thin-layer chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture. Dissolve the mixture in an organic

solvent like toluene.

Purification: The product can be purified from the reaction mixture by techniques such as

vacuum distillation or column chromatography to isolate Benzyl 2-Hydroxy-6-
Methoxybenzoate.

Antifungal Susceptibility Testing
The antifungal activity of Benzyl 2-hydroxy-6-methoxybenzoate against fungal strains such

as Fusarium avenaceum and Bipolaris sorokiniana can be determined using a broth

microdilution method, following established guidelines from organizations like the Clinical and

Laboratory Standards Institute (CLSI).

Protocol Outline:

Inoculum Preparation: Prepare a standardized inoculum of the fungal strains from fresh

cultures. Adjust the spore suspension to a defined concentration (e.g., 1 x 10^4 to 5 x 10^4

CFU/mL) in a suitable broth medium, such as RPMI-1640.

Compound Dilution: Prepare a series of twofold dilutions of Benzyl 2-hydroxy-6-
methoxybenzoate in the broth medium in a 96-well microtiter plate.

Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the diluted

compound. Include positive (no compound) and negative (no inoculum) controls.
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Incubation: Incubate the plates at an appropriate temperature (e.g., 25-28°C) for a defined

period (e.g., 48-72 hours).

Growth Assessment: Determine fungal growth inhibition visually or by measuring the optical

density at a specific wavelength.

IC50 Determination: The IC50 value, the concentration of the compound that inhibits 50% of

fungal growth, is calculated by plotting the percentage of growth inhibition against the

compound concentrations.

Potential Mechanisms of Antifungal Action and
Signaling Pathways
While the precise mechanism of action for Benzyl 2-Hydroxy-6-Methoxybenzoate has not

been explicitly elucidated in the reviewed literature, its chemical structure as a substituted

benzoate and a phenolic compound suggests potential interference with key fungal cellular

processes. Based on the known mechanisms of other antifungal agents, two primary signaling

pathways are hypothesized to be affected: the Ergosterol Biosynthesis Pathway and the Cell

Wall Integrity (CWI) Pathway.

Hypothetical Interference with the Ergosterol
Biosynthesis Pathway
Ergosterol is a vital component of the fungal cell membrane, and its biosynthesis is a common

target for antifungal drugs. Benzoate derivatives have been shown to disrupt membrane

integrity. It is plausible that Benzyl 2-Hydroxy-6-Methoxybenzoate could inhibit one of the

enzymes in this pathway, leading to the depletion of ergosterol and the accumulation of toxic

sterol intermediates, ultimately compromising membrane function and leading to fungal cell

death.
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Caption: Hypothetical inhibition of the Ergosterol Biosynthesis Pathway.

Postulated Disruption of the Cell Wall Integrity (CWI)
Pathway
The fungal cell wall is essential for maintaining cell shape and protecting against osmotic

stress. The Cell Wall Integrity (CWI) pathway is a signaling cascade that regulates cell wall

synthesis and remodeling. Phenolic compounds can induce cell wall stress. Benzyl 2-
Hydroxy-6-Methoxybenzoate may trigger this pathway aberrantly or inhibit key components,

leading to a weakened cell wall and increased susceptibility to environmental stresses.
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Postulated Disruption
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Caption: Postulated disruption of the Cell Wall Integrity (CWI) Pathway.
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Conclusion
Benzyl 2-Hydroxy-6-Methoxybenzoate is a compound with significant antifungal activity

against important plant pathogens. Its physicochemical properties and potent inhibitory effects

warrant further investigation for its potential applications in agriculture and medicine. Future

research should focus on elucidating its precise mechanism of action to enable targeted

development and optimization. The experimental protocols and hypothetical signaling pathways

presented in this guide provide a foundation for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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